Cas no 1804077-09-5 (2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one
• CAS No: 1804077-09-5
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4978212
• Update Time: 2025-05-21

2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9BrCl2O/c1-6(11)10(14)8-3-2-7(5-12)4-9(8)13/h2-4,6H,5H2,1H3
• InChI Key： VYNUBNDWEOZWSB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CCl)=CC=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one

2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one: A Comprehensive Overview

The compound 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one (CAS No. 1804077-09-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ketones, characterized by the presence of a carbonyl group (C=O). Its structure incorporates a bromine atom, a chlorine atom, and a phenyl ring with substituents, making it a versatile compound for research and development purposes.

The bromine and chlorine atoms in the molecule contribute to its reactivity and stability, which are crucial for its applications in organic synthesis. The phenyl ring with substituents at positions 2 and 4 introduces steric and electronic effects that influence the compound's behavior in different chemical reactions. Recent studies have highlighted the importance of such substituted aromatic compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the key areas where 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one has shown promise is in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds. For instance, its ability to undergo nucleophilic substitution reactions due to the presence of bromine makes it a valuable precursor for constructing complex molecular frameworks. The chloromethyl group attached to the phenyl ring further enhances its utility in such reactions by providing additional sites for functionalization.

Recent advancements in synthetic methodology have also expanded the scope of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to enhance the efficiency of its preparation and modification. These methods not only improve yield but also allow for greater control over the stereochemistry of the product, which is essential for drug development.

In addition to its role in organic synthesis, 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one has been investigated for its potential as a building block in materials science. Its rigid structure and functional groups make it suitable for applications in polymer chemistry, where it can serve as a monomer or crosslinking agent. This versatility underscores its importance as a multi-functional compound across various disciplines.

The study of this compound has also contributed to our understanding of aromatic substitution patterns and their influence on molecular properties. By analyzing its reactivity under different conditions, chemists have gained insights into designing more efficient synthetic pathways for related compounds. This knowledge is particularly valuable in the context of developing novel materials with tailored properties for specific applications.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity of 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one. Advanced quantum mechanical calculations have provided detailed information about its molecular orbitals, which is critical for predicting its behavior in chemical reactions. These computational tools complement experimental studies, enabling researchers to optimize reaction conditions and predict outcomes with greater accuracy.

In summary, 2-Bromo-1-(2-chloro-4-(chloromethyl)phenyl)propan-1-one (CAS No. 1804077-09-5) is a multifaceted compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new compounds with enhanced functionality. As ongoing research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.